Cas no 58265-54-6 (theophylline, [8-14c])

• Product Name: theophylline, [8-14c]
• CAS No: 58265-54-6
• MF: C₇H₈N₄O₂
• MW: 182.156561851501
• CID: 948272
• PubChem ID: 12203055
• Update Time: 2025-04-19

theophylline, [8-14c] Chemical and Physical Properties

Names and Identifiers

• theophylline, [8-14c]
• Theophylline,[8-14c]
• 58265-54-6

• Inchi： 1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i3+2
• InChI Key： ZFXYFBGIUFBOJW-YZRHJBSPSA-N
• SMILES： O=C1C2=C(N=[14CH]N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 182.06796750g/mol
• Monoisotopic Mass: 182.06796750g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.3Ų